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Compound of Interest

Compound Name: Nolatrexed

Cat. No.: B128640

Effective management and disposal of Nolatrexed, an antineoplastic agent, are critical for
ensuring laboratory safety and environmental protection. As a cytotoxic compound, Nolatrexed
and any materials contaminated with it must be handled as hazardous waste. Adherence to
these procedural guidelines is essential to mitigate exposure risks and ensure regulatory
compliance.

Nolatrexed is a potent thymidylate synthase inhibitor developed for cancer chemotherapy.[1]
Due to its cytotoxic nature, all waste generated during research and development activities
involving this compound must be segregated, labeled, and disposed of following stringent
protocols for hazardous materials. The primary method for the disposal of cytotoxic waste is
high-temperature incineration, which ensures the complete destruction of the active compound.

Step-by-Step Disposal Procedures

The following steps provide a framework for the safe disposal of Nolatrexed waste. It is
imperative to consult and adhere to all applicable federal, state, and local regulations, as
requirements may vary.

Step 1: Waste Segregation at the Point of Generation

Proper segregation is the foundation of safe disposal. Immediately upon generation,
Nolatrexed waste must be categorized and placed into designated, color-coded waste
containers. The two primary categories for chemotherapy waste are "trace" and "bulk."
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o Trace Nolatrexed Waste: This category includes items that are "RCRA empty,” meaning they
hold less than 3% of the original drug's weight. Examples include:

o Empty vials, ampules, and IV bags.

o Used personal protective equipment (PPE) such as gloves, gowns, and masks without
visible contamination.

o Contaminated wipes, gauze, and other soft materials used during handling and
administration.

Action: Place all trace Nolatrexed waste into a rigid, leak-proof, and puncture-resistant
container, typically yellow, and clearly labeled "Trace Chemotherapy Waste" or "Cytotoxic
Waste."

o Bulk Nolatrexed Waste: This category includes materials that are visibly contaminated or
contain more than 3% of the drug by weight. This includes:

o

Partially used vials or IV bags of Nolatrexed.

o

Spill cleanup materials.

[¢]

Grossly contaminated PPE.

[¢]

Unused or expired Nolatrexed.

Action: Place all bulk Nolatrexed waste into a rigid, leak-proof, and sealed container,
typically black, and clearly labeled "Hazardous Waste," "Chemotherapy Waste," or "Cytotoxic
Waste."

Step 2: Sharps Disposal

Any sharps, such as needles, syringes, or broken glass, contaminated with Nolatrexed must
be disposed of in a dedicated sharps container.

Action: Place all contaminated sharps into a puncture-resistant sharps container that is clearly
labeled for cytotoxic sharps waste. These containers are often yellow with a purple lid or
otherwise designated for this specific waste stream.
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Step 3: Container Management and Labeling

All waste containers must be kept closed and sealed when not in use to prevent spills and
aerosolization.

Action: Ensure all containers are clearly and accurately labeled with the contents (e.g.,
"Nolatrexed Waste," "Cytotoxic Waste") and the appropriate hazard symbols in accordance
with OSHA's Hazard Communication Standard and EPA regulations.

Step 4: Storage of Nolatrexed Waste

Designate a secure, well-ventilated area for the temporary storage of Nolatrexed waste
containers before collection.

Action: Store filled and sealed waste containers in a designated area with limited access. This
area should be away from general laboratory traffic and clearly marked as a hazardous waste
storage area.

Step 5: Final Disposal

The final disposal of Nolatrexed waste must be conducted by a licensed and certified
hazardous waste contractor.

Action: Arrange for a qualified hazardous waste management company to collect, transport,
and dispose of the waste. The standard and required method of disposal for cytotoxic waste is
high-temperature incineration. Maintain all disposal records and manifests as required by law.

Physicochemical Data for Nolatrexed

The following table summarizes key quantitative data for Nolatrexed and its dihydrochloride
salt, which is relevant for handling and safety considerations.
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Property Value
Nolatrexed
Molecular Formula C14H12N40S

Molar Mass

284.34 g/mol [2]

CAS Number

147149-76-6[2]

Nolatrexed Dihydrochloride

Molecular Formula C14H14CI2N4OS

Molecular Weight 357.26 g/mol

CAS Number 152946-68-4

Appearance Off-White to Pale Yellow Solid[1]

Solubility DMSO: = 17.2 mg/mL, PBS: ~25 mg/mL (with

sonication)[1]

GHS Hazard Codes

H341 (Suspected of causing genetic defects),
H361 (Suspected of damaging fertility or the
unborn child)[3]

Experimental Protocols

Detailed experimental protocols for the chemical neutralization or degradation of Nolatrexed

for disposal purposes are not publicly available or recommended. The established and

regulated procedure for its disposal is high-temperature incineration, which ensures the

complete destruction of the cytotoxic compound. Any deviation from this standard would

require extensive validation and regulatory approval.

Nolatrexed Disposal Workflow

The following diagram illustrates the logical workflow for the proper segregation and disposal of

Nolatrexed waste in a laboratory setting.
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Caption: Logical workflow for the proper segregation and disposal of Nolatrexed waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128640?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

